Cas no 2228839-02-7 (3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228839-02-7
• MF: C₁₁H₁₄BrF₂N
• MW: 278.136369228363
• CID: 6292759
• PubChem ID: 165765588
• Update Time: 2025-05-26

3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine
• 2228839-02-7
• EN300-2001853

• Inchi： 1S/C11H14BrF2N/c1-6-3-4-8(7(2)10(6)12)5-9(15)11(13)14/h3-4,9,11H,5,15H2,1-2H3
• InChI Key： DQHGZSUZZVKNQO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)CC(C(F)F)N

Computed Properties

• Exact Mass: 277.02777g/mol
• Monoisotopic Mass: 277.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine

Comprehensive Overview of 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228839-02-7)

The compound 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228839-02-7) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including a brominated aromatic ring and difluorinated amine moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing attention toward 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine is its role in the development of next-generation therapeutics. With the rise of precision medicine and personalized treatment, compounds like this are being investigated for their ability to modulate specific biological pathways. For instance, its bromo and difluoro substituents enhance its binding affinity to certain protein targets, a feature highly sought after in cancer research and neurological disorder studies.

In the agrochemical sector, CAS No. 2228839-02-7 is being evaluated for its potential as a pesticide intermediate. The 2,4-dimethylphenyl group contributes to its stability and lipophilicity, which are critical for effective pest control formulations. As sustainability becomes a global priority, researchers are focusing on eco-friendly agrochemicals, and this compound’s selective activity could reduce environmental impact compared to traditional pesticides.

The synthesis of 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine involves multi-step organic reactions, including halogenation and amination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to improve yield and purity, addressing the demand for cost-effective production in industrial applications. These innovations align with the broader trend of green chemistry, which emphasizes reducing waste and energy consumption.

From a commercial perspective, the demand for CAS No. 2228839-02-7 is driven by its versatility. Pharmaceutical companies are stockpiling such intermediates to accelerate drug development pipelines, while agrochemical firms are testing its efficacy in crop protection. The compound’s patent landscape is also evolving, with several applications filed in recent years, reflecting its potential in intellectual property-driven markets.

Safety and regulatory compliance are paramount when handling 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine. While it is not classified as a hazardous substance, proper storage and handling protocols must be followed to ensure workplace safety. Regulatory bodies like the EPA and EMA are closely monitoring its applications, ensuring adherence to global chemical regulations.

In conclusion, 3-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228839-02-7) represents a promising compound at the intersection of pharmaceutical innovation and agrochemical advancement. Its structural uniqueness and broad applicability make it a focal point for researchers aiming to address some of the most pressing challenges in healthcare and agriculture. As scientific understanding deepens, this compound is poised to play a pivotal role in shaping the future of bioactive molecules.